Cas no 61223-76-5 (4-Heptanone, 3-[(dimethylamino)methylene]-)

4-Heptanone, 3-[(dimethylamino)methylene]- structure
61223-76-5 structure
Product Name:4-Heptanone, 3-[(dimethylamino)methylene]-
CAS No:61223-76-5
MF:C10H19NO
MW:169.263962984085
CID:487708
Update Time:2024-01-30

4-Heptanone, 3-[(dimethylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptanone, 3-[(dimethylamino)methylene]-
    • 3-(dimethylaminomethylidene)heptan-4-one
    • Inchi: 1S/C10H19NO/c1-5-7-10(12)9(6-2)8-11(3)4/h8H,5-7H2,1-4H3
    • InChI Key: DBVFSVWBZAQBBK-UHFFFAOYSA-N
    • SMILES: CCC(=CN(C)C)C(=O)CCC

Computed Properties

  • Exact Mass: 169.14677

Experimental Properties

  • Density: 0.884±0.06 g/cm3(Predicted)
  • Boiling Point: 247.0±23.0 °C(Predicted)
  • PSA: 20.31
  • pka: 5.83±0.70(Predicted)
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